Cas no 71209-72-8 (1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE)

• Product Name: 1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE
• CAS No: 71209-72-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 891322
• PubChem ID: 12935986
• Update Time: 2025-04-19

1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE
• 1-(2,4,5-trimethylphenyl)propan-1-one
• 2',4',5'-TRIMETHYLPROPIOPHENONE
• 2.4.5-Trimethyl-propiophenon
• 51-Oxo-1.2.4-trimethyl-5-propyl-benzol
• 5-Propionyl-pseudocumol
• AKOS002392947
• SCHEMBL7953584
• 71209-72-8
• MFCD00060630
• DTXSID90513391

• Inchi： 1S/C12H16O/c1-5-12(13)11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
• InChI Key： SZRQRVZXMWRVDM-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.20450